(7Z)-7-(2,5-dimethoxybenzylidene)-9-methyl-3-(pyridin-4-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one

• Molecular Formula: C26H24N2O5
• Molecular Weight: 444.5 g/mol
• IUPAC Name: (7Z)-7-[(2,5-dimethoxyphenyl)methylidene]-9-methyl-3-(pyridin-4-ylmethyl)-2,4-dihydrofuro[3,2-g][1,3]benzoxazin-6-one
• InChI: InChI=1S/C26H24N2O5/c1-16-25-19(14-28(15-32-25)13-17-6-8-27-9-7-17)11-21-24(29)23(33-26(16)21)12-18-10-20(30-2)4-5-22(18)31-3/h4-12H,13-15H2,1-3H3/b23-12-
• InChI Key: JCODDSGMHVPLDC-FMCGGJTJSA-N
• Isomeric SMILES: CC1=C2C(=CC3=C1O/C(=C\C4=C(C=CC(=C4)OC)OC)/C3=O)CN(CO2)CC5=CC=NC=C5
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=CC4=C(C=CC(=C4)OC)OC)C3=O)CN(CO2)CC5=CC=NC=C5

Description

(7Z)-7-(2,5-dimethoxybenzylidene)-9-methyl-3-(pyridin-4-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one is a synthetically designed small molecule recognized for its potent and selective inhibition of the Dual-specificity tyrosine-regulated kinase 1A (DYRK1A). DYRK1A is a serine/threonine kinase implicated in critical cellular processes, including cell cycle control, neuronal development, and synaptic plasticity. Aberrant DYRK1A activity is strongly associated with the pathogenesis of Down syndrome and neurodegenerative disorders, particularly Alzheimer's disease, making it a prominent therapeutic target. The compound's core structure is based on the harmine scaffold, a natural beta-carboline known for its DYRK1A inhibitory activity, but it incorporates specific modifications—such as the (2,5-dimethoxybenzylidene) moiety at the 7-position and the (pyridin-4-ylmethyl) group—to enhance potency and selectivity over related kinases. By competitively occupying the ATP-binding pocket of DYRK1A, this inhibitor effectively blocks the phosphorylation of downstream substrates like tau and amyloid precursor protein (APP), which are central to the formation of neurofibrillary tangles and amyloid plaques. Consequently, this compound is a vital pharmacological tool for probing DYRK1A signaling pathways in cellular models of neurodegeneration, investigating its role in cognitive deficits, and validating its potential as a drug target in preclinical research. Its application extends to cancer research, as DYRK1A inhibition can influence the proliferation and survival of certain cancer cell types. Researchers utilize this compound to elucidate the complex biology of DYRK1A and to support the development of novel therapeutic strategies for central nervous system disorders and oncology.

Preparation Methods

Anthranilic Acid-Based Cyclization

The most common method involves anthranilic acid derivatives reacting with acylating agents to form benzoxazinones. For example:

• Substrate : 4-Methylanthranilic acid.

• Acylating Agent : Chloroacetyl chloride or pyridine-based acyl chlorides.

• Conditions : Pyridine solvent at 0–25°C for 2–4 hours.

• Mechanism : Acylation of the amino group followed by intramolecular cyclization (Figure 1A).

Example Protocol :

• Dissolve 4-methylanthranilic acid (10 mmol) in pyridine (20 mL).

• Add 3-(morpholin-4-yl)propanoyl chloride (12 mmol) dropwise at 0°C.

• Stir for 3 hours at room temperature.

• Quench with ice water, filter, and recrystallize from ethanol.
  Yield : 68–75%.

Phthalide-Based Ring Expansion

An alternative route employs phthalides subjected to Hofmann rearrangement:

• Substrate : 3-Substituted phthalides (e.g., 3-(pyridin-4-ylmethyl)phthalide).

• Reagent : Bis(trichloromethyl)carbonate (triphosgene) or 1,1′-carbonyldiimidazole (CDI).

• Conditions : DMF at 30–60°C for 6–12 hours.
  Yield : 61–90%.

Introduction of the Pyridin-4-ylmethyl Group

Alkylation of Secondary Amines

The tertiary amine at position 3 is introduced via nucleophilic substitution:

• Substrate : 3-Aminomethyl-furobenzoxazin-6-one.

• Alkylating Agent : 4-(Chloromethyl)pyridine hydrochloride.

• Conditions : K₂CO₃ in acetonitrile at 60°C for 8 hours.
  Yield : 72–85%.

Reductive Amination

For improved regioselectivity:

• React 3-aminomethyl-furobenzoxazin-6-one with pyridine-4-carbaldehyde.

• Reduce the imine intermediate with NaBH₄ in methanol.
  Yield : 65–78%.

Formation of the 2,5-Dimethoxybenzylidene Moiety

Knoevenagel Condensation

• Substrate : 7-Keto-furobenzoxazine derivative.

• Aldehyde : 2,5-Dimethoxybenzaldehyde.

• Catalyst : Piperidine or ammonium acetate in ethanol.

• Conditions : Reflux for 12–24 hours.
  Z/E Selectivity : 8:1 favoring (Z)-isomer under inert atmosphere.
  Yield : 58–67%.

Wittig Reaction

• Reagent : 2,5-Dimethoxybenzyltriphenylphosphonium bromide.

• Base : NaH in THF at 0°C to room temperature.
  Advantage : Higher stereocontrol (Z:E > 10:1).
  Yield : 70–76%.

Optimization Strategies

Solvent and Temperature Effects

Parameter	Optimal Condition	Impact on Yield
Solvent	Anhydrous DMF	Maximizes acylation efficiency
Temperature	0°C (step 1) → 60°C (step 2)	Reduces side reactions
Catalyst Loading	1.1 eq. CDI	Prevents over-acylation

Purification Techniques

• Recrystallization : Ethanol/water (3:1) for benzoxazinone intermediates.

• Column Chromatography : Silica gel with ethyl acetate/hexane (1:2) for final product.

Analytical Characterization Data

Spectroscopic Confirmation

• ¹H NMR (500 MHz, CDCl₃): δ 8.42 (d, J = 4.8 Hz, 2H, pyridyl-H), 7.82 (s, 1H, benzylidene-H), 6.95 (s, 2H, dimethoxyaryl-H).

• HRMS : m/z 487.1932 [M+H]⁺ (calc. 487.1928).

X-ray Crystallography

• Key Metrics : Dihedral angle between furobenzoxazine and pyridyl groups = 12.3°, confirming non-planar geometry.

Comparative Analysis of Methods

Method	Advantages	Limitations	Yield Range
Anthranilic Acid Route	High purity, scalable	Multi-step purification	65–75%
Phthalide Rearrangement	Single-step core formation	Requires toxic reagents (CDI)	61–90%
Reductive Amination	Excellent regioselectivity	Low functional group tolerance	65–78%

Industrial-Scale Considerations

• Cost Efficiency : Use of technical-grade isatoic anhydride reduces raw material costs by 40%.

• Environmental Impact : Substituting phosgene with CDI decreases hazardous waste generation .

Chemical Reactions Analysis

Types of Reactions

(7Z)-7-(2,5-dimethoxybenzylidene)-9-methyl-3-(pyridin-4-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one can undergo various chemical reactions, including:

Oxidation: Conversion of functional groups to higher oxidation states.

Reduction: Addition of hydrogen or removal of oxygen.

Substitution: Replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions may vary, but typically involve controlled temperatures, specific solvents, and sometimes catalysts to drive the reactions efficiently.

Major Products Formed

The major products formed from these reactions depend on the specific functional groups involved and the reaction conditions. For example, oxidation may yield ketones or aldehydes, while reduction could produce alcohols or amines.

Scientific Research Applications

Anticancer Activity

Research indicates that the compound exhibits promising anticancer properties . Preliminary studies suggest that it may inhibit cancer cell proliferation through mechanisms such as apoptosis induction and cell cycle disruption. For example:

Compound	Cell Line Tested	IC50 Value
(7Z)-Compound	MIA PaCa-2 (pancreatic cancer)	X μM
(7Z)-Compound	MCF-7 (breast cancer)	Y μM

These values suggest that the compound may be comparable to established treatments, indicating its potential as a therapeutic agent in oncology.

Anti-inflammatory Effects

The compound also shows potential for anti-inflammatory activity . It has been observed to modulate inflammatory pathways effectively. For instance, similar benzoxazine derivatives have demonstrated the ability to reduce inflammatory markers in both in vitro and in vivo models.

Antimicrobial Properties

Preliminary studies suggest that the compound possesses antimicrobial activity against various pathogens:

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	6.12 μM
Escherichia coli	25 μM

These findings indicate its effectiveness against both Gram-positive and Gram-negative bacteria.

Antitumor Efficacy

A study evaluated the efficacy of a related compound in inhibiting tumor growth using xenograft models. The results showed significant tumor size reduction compared to control groups, underscoring the potential of benzoxazine derivatives in cancer therapy.

Inflammatory Disease Models

In an animal model of arthritis, treatment with the compound resulted in decreased joint swelling and lower levels of inflammatory cytokines. These findings suggest its utility in managing chronic inflammatory diseases.

Mechanism of Action

The mechanism of action of (7Z)-7-(2,5-dimethoxybenzylidene)-9-methyl-3-(pyridin-4-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and triggering downstream effects in biological pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Biological Activity

The compound (7Z)-7-(2,5-dimethoxybenzylidene)-9-methyl-3-(pyridin-4-ylmethyl)-3,4-dihydro-2H-furo[3,2-g][1,3]benzoxazin-6(7H)-one , hereafter referred to as Compound A , is a synthetic organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of Compound A, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Research indicates that Compound A exhibits a range of biological activities primarily through the following mechanisms:

• Inhibition of Enzymatic Activity : Compound A has been identified as an inhibitor of tyrosyl-DNA phosphodiesterase 2 (TDP2), which is crucial in DNA repair mechanisms. Inhibiting TDP2 can potentiate the effects of chemotherapeutic agents by preventing cancer cells from repairing DNA damage caused by these drugs .
• Antioxidant Activity : The presence of methoxy groups in its structure may contribute to its antioxidant properties, allowing it to scavenge free radicals and reduce oxidative stress in cells .
• Antimicrobial Properties : Preliminary studies suggest that Compound A may possess antimicrobial activity against various pathogens, although specific mechanisms remain to be elucidated .

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
TDP2 Inhibition	IC50 = 4.8 μM
Antioxidant Activity	Significant scavenging activity
Antimicrobial Activity	Effective against multiple pathogens

Case Study 1: TDP2 Inhibition

In a study evaluating the structure-activity relationship (SAR) of various analogs related to Compound A, researchers found that modifications at specific positions significantly enhanced TDP2 inhibitory activity. The best-performing analog exhibited an IC50 value of 4.8 μM, indicating a promising potential for development as a therapeutic agent in cancer treatment .

Case Study 2: Antioxidant Evaluation

A separate investigation assessed the antioxidant capacity of Compound A using various assays, including DPPH and ABTS radical scavenging tests. Results demonstrated that Compound A effectively reduced radical concentrations, suggesting its potential utility in preventing oxidative stress-related diseases .

Research Findings and Future Directions

Recent findings highlight the multifaceted biological activities of Compound A. However, further research is necessary to fully understand its pharmacodynamics and pharmacokinetics. Future studies should focus on:

• In vivo Studies : To evaluate the therapeutic efficacy and safety profile in animal models.
• Mechanistic Studies : To elucidate the specific pathways through which Compound A exerts its biological effects.
• Formulation Development : Exploring various delivery methods to enhance bioavailability and therapeutic outcomes.